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Docebenone (also known as AA-861) is characterized as a potent, selective, and orally active inhibitor of the

enzyme 5-lipoxygenase (5-LO) [1] [2] [3]. This enzyme is crucial in the arachidonic acid pathway,

catalyzing the production of pro-inflammatory leukotrienes [3]. The compound's structure features a redox-

active quinone core, which enables its interaction with this enzymatic target [3].

Based on the gathered information, the following diagram illustrates the primary known mechanism of

Docebenone and its relationship to the inflammatory pathway:
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The primary experimental data available for Docebenone relates to its efficacy in various research models,

which is summarized in the table below.

Research Model Reported Efficacy / Effect Dosage/Concentration Key Findings

Acute Pancreatitis
(Rat) [3] [4]

Improved survival;
Reduced serum amylase &

lipase

30 mg/kg (oral) Reduced enzyme
levels by 55-97%

Anaphylaxis
(Monkey) [1] [4]

Inhibited SRS-A release 0.01 - 10 µM Suppressed release

by 55-97%

Cell-based Assay
(RBL-1) [1]

Inhibition of LTB4 formation

(IC₅₀)

90 nM Concentration for 50%

inhibition
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Research Model Reported Efficacy / Effect Dosage/Concentration Key Findings

Cell-based Assay
(HepG2) [1]

Activation of human PXR
(EC₅₀)

7.1 - 28.2 µM Varies by specific
readout
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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